2-[4-(4-chlorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H16ClN3O3S/c1-26-16-5-3-2-4-15(16)22-17(24)12-27-18-19(25)23(11-10-21-18)14-8-6-13(20)7-9-14/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: VSRHKQJWRZJZCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O3S
• Molecular Weight: 401.9 g/mol

Description

The compound “2-[4-(4-chlorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide” is a complex organic molecule. It contains a pyrazinone ring, which is a type of heterocyclic compound, attached to a chlorophenyl group, a sulfanyl group, and a methoxyphenyl group via an acetamide linkage.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazinone ring, the introduction of the chlorophenyl and methoxyphenyl groups, and the formation of the acetamide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazinone ring, chlorophenyl group, sulfanyl group, and methoxyphenyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the pyrazinone ring might undergo reactions typical of heterocyclic compounds, while the chlorophenyl and methoxyphenyl groups might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar acetamide group might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity and mechanism of action in more detail, and developing more efficient methods for its synthesis.